![molecular formula C8H6N2O3 B1329853 4-Nitrophenoxyacetonitrile CAS No. 33901-46-1](/img/structure/B1329853.png)
4-Nitrophenoxyacetonitrile
Overview
Description
4-Nitrophenoxyacetonitrile (NPAN) is a versatile organic compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and polar organic solvents. NPAN has been found to possess a wide range of biochemical and physiological properties, making it an important tool in the fields of organic synthesis and drug discovery.
Scientific Research Applications
Environmental Impact and Remediation
4-Nitrophenoxyacetonitrile, a derivative of nitrophenols, has significant environmental implications. Nitrophenols are used in manufacturing explosives, pharmaceuticals, pesticides, and dyes. Research indicates that nitrophenols, including derivatives like this compound, can have toxic effects on methanogenic systems involved in waste treatment. These compounds can disrupt the anaerobic digestion processes, which are crucial for breaking down organic matter in wastewater treatment plants. For instance, studies have shown that nitrophenols can inhibit the activity of acetate-utilizing methanogenic systems, affecting their efficiency in waste treatment (Haghighi Podeh, Bhattacharya, & Qu, 1995)(Haghighi Podeh, Bhattacharya, & Qu, 1995).
Moreover, there is significant research into the biodegradation of nitrophenols, which is crucial for environmental remediation. For instance, a study by Kitagawa, Kimura, and Kamagata (2004) discovered a novel gene cluster in the bacterium Rhodococcus opacus SAO101 that plays a crucial role in the mineralization of p-nitrophenol, a compound related to this compound. Such findings are essential for developing bioremediation strategies to mitigate the environmental impact of nitrophenols in contaminated sites (Kitagawa, Kimura, & Kamagata, 2004).
Analytical and Detection Applications
This compound and its related compounds find applications in analytical chemistry, particularly as chromogenic chemosensors. For example, Nicoleti et al. (2012) demonstrated the use of a compound related to this compound for the selective detection of fluoride and cyanide ions. This application is significant in environmental monitoring, where the detection of such ions at trace levels is crucial (Nicoleti, Marini, Zimmermann, & Machado, 2012).
In addition, advances in electrochemical sensors for detecting nitrophenol compounds have been noted. For instance, He et al. (2019) developed a voltammetric sensor for detecting 4-nitrophenol, highlighting the potential for monitoring this class of pollutants in environmental samples (He, Tian, Wu, Liu, Li, Deng, & Chen, 2019).
Photocatalytic and Catalytic Applications
Research into the photocatalytic degradation of nitrophenols, including compounds like this compound, is gaining attention due to the need for effective removal of these pollutants from water bodies. Studies have shown that graphene-based catalysts can be used for the reduction of nitro compounds, demonstrating their potential in treating contaminated water and reducing environmental pollution (Nasrollahzadeh, Nezafat, Gorab, & Sajjadi, 2020)(Nasrollahzadeh, Nezafat, Gorab, & Sajjadi, 2020).
properties
IUPAC Name |
2-(4-nitrophenoxy)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c9-5-6-13-8-3-1-7(2-4-8)10(11)12/h1-4H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFRYXZNUOFIXGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40187526 | |
Record name | 4-Nitrophenoxyacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40187526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33901-46-1 | |
Record name | 2-(4-Nitrophenoxy)acetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33901-46-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Nitrophenoxyacetonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033901461 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Nitrophenoxyacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40187526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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